Cas no 662139-46-0 (7-bromo-2H-isoquinolin-3-one)
7-bromo-2H-isoquinolin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromoisoquinolin-3-ol
- 7-bromo-2H-isoquinolin-3-one
- 7-bromo-3(2H)-Isoquinolinone
- 7-bromanyl-2H-isoquinolin-3-one
- 7-bromo-3-hydroxy-isoquinoline
- 7-Bromoisoquinolin-3(2H)-one
- 7-Bromo-isoquinolin-3-ol
- A835366
- 7-bromo-2H-isoquinolin-3-one;7-Bromoisoquinolin-3-ol
- AKOS016001378
- PS-5090
- DTXSID30624091
- CS-0054289
- BRRWUDMFAZPPKR-UHFFFAOYSA-N
- SCHEMBL269266
- 3(2H)-Isoquinolinone, 7-bromo-
- P20226
- 7-Bromo-3-hydroxyisoquinoline
- SB38185
- DA-35783
- 662139-46-0
- MFCD11040414
- J-519168
-
- MDL: MFCD11040414
- Inchi: 1S/C9H6BrNO/c10-8-2-1-6-4-9(12)11-5-7(6)3-8/h1-5H,(H,11,12)
- InChI Key: BRRWUDMFAZPPKR-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=CC(NC=C2C=1)=O
Computed Properties
- Exact Mass: 222.96300
- Monoisotopic Mass: 222.96328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 32.86000
- LogP: 2.29060
7-bromo-2H-isoquinolin-3-one Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-bromo-2H-isoquinolin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM110950-1g |
7-bromoisoquinolin-3-ol |
662139-46-0 | 95% | 1g |
$916 | 2021-08-06 | |
| Chemenu | CM110950-1g |
7-bromoisoquinolin-3-ol |
662139-46-0 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM110950-250mg |
7-bromoisoquinolin-3-ol |
662139-46-0 | 95% | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM110950-500mg |
7-bromoisoquinolin-3-ol |
662139-46-0 | 95% | 500mg |
$*** | 2023-05-29 | |
| Chemenu | CM110950-5g |
7-bromoisoquinolin-3-ol |
662139-46-0 | 95% | 5g |
$*** | 2023-05-29 | |
| Chemenu | CM110950-10g |
7-bromoisoquinolin-3-ol |
662139-46-0 | 95% | 10g |
$*** | 2023-05-29 | |
| Apollo Scientific | OR42115-500mg |
7-Bromo-3-hydroxyisoquinoline |
662139-46-0 | >95% | 500mg |
£445.00 | 2022-04-28 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 80R0344-1g |
7-Bromo-isoquinolin-3-ol |
662139-46-0 | 97% | 1g |
¥4354.48 | 2025-01-21 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 80R0344-5g |
7-Bromo-isoquinolin-3-ol |
662139-46-0 | 97% | 5g |
¥17417.93 | 2025-01-21 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 80R0344-500mg |
7-Bromo-isoquinolin-3-ol |
662139-46-0 | 97% | 500mg |
¥2605.69 | 2025-01-21 |
7-bromo-2H-isoquinolin-3-one Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 7-bromo-2H-isoquinolin-3-one
Recent Advances in the Study of 7-bromo-2H-isoquinolin-3-one (CAS: 662139-46-0) in Chemical Biology and Pharmaceutical Research
The compound 7-bromo-2H-isoquinolin-3-one (CAS: 662139-46-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its isoquinolinone core and bromo substitution at the 7-position, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and pharmacological properties. The unique structural features of 7-bromo-2H-isoquinolin-3-one make it a promising scaffold for drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.
Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 7-bromo-2H-isoquinolin-3-one. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against specific protein kinases involved in cancer cell proliferation. The study employed a combination of in vitro enzymatic assays and molecular docking simulations to identify the binding interactions between 7-bromo-2H-isoquinolin-3-one and the target kinases. These findings suggest that the compound could serve as a lead structure for the development of novel anticancer therapeutics.
In addition to its kinase inhibitory properties, 7-bromo-2H-isoquinolin-3-one has also been investigated for its anti-inflammatory effects. A recent study in the European Journal of Pharmacology (2024) reported that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cells. The researchers attributed this effect to the modulation of the NF-κB signaling pathway, which plays a central role in inflammatory responses. These results highlight the potential of 7-bromo-2H-isoquinolin-3-one as a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 7-bromo-2H-isoquinolin-3-one has also been a topic of interest in recent chemical research. A study published in Organic Letters (2023) described a novel, high-yield synthetic route for this compound, utilizing a palladium-catalyzed cross-coupling reaction. This method offers advantages over traditional synthetic approaches, including improved efficiency and scalability, which are critical for large-scale pharmaceutical production. The development of such synthetic methodologies is essential for advancing the preclinical and clinical evaluation of 7-bromo-2H-isoquinolin-3-one.
Despite these promising findings, challenges remain in the development of 7-bromo-2H-isoquinolin-3-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural optimization and formulation strategies to enhance the pharmacokinetic properties of the compound. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.
In conclusion, 7-bromo-2H-isoquinolin-3-one (CAS: 662139-46-0) represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Recent advances in understanding its biological activities, synthetic accessibility, and therapeutic applications underscore its importance in chemical biology and pharmaceutical research. Continued investigation into its mechanisms of action and optimization of its drug-like properties will be crucial for realizing its full therapeutic potential.
662139-46-0 (7-bromo-2H-isoquinolin-3-one) Related Products
- 608515-50-0(8-Bromo-3-methoxyisoquinoline)
- 1354222-28-8(5-Bromo-1-methoxyisoquinoline)
- 49843-23-4(5-Bromopyridin-2-ol)
- 859772-87-5(5-bromo-1H-Indol-2-ol)
- 891785-23-2(6-Bromo-1-methoxyisoquinoline)
- 1374258-30-6(7-Bromo-1-methoxyisoquinoline)
- 1246549-59-6(7-bromo-3-methoxyisoquinoline)
- 1330750-62-3(5-Bromo-3-methoxyisoquinoline)
- 1330750-63-4(6-Bromo-3-methoxyisoquinoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)